Cas no 71097-53-5 (2-Pentanone,4-(5-methyl-2-furanyl)-)

• Product Name: 2-Pentanone,4-(5-methyl-2-furanyl)-
• CAS No: 71097-53-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 580908
• PubChem ID: 3018073
• Update Time: 2025-04-19

2-Pentanone,4-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-(5-methyl-2-furanyl)-
• 4-(5-methyl-2-furyl)pentan-2-one
• 4-(5-methylfuran-2-yl)pentan-2-one
• 71097-53-5
• NS00060427
• InChI=1/C10H14O2/c1-7(6-8(2)11)10-5-4-9(3)12-10/h4-5,7H,6H2,1-3H
• DTXSID50991414
• SCHEMBL19709284
• EINECS 275-191-9

• Inchi： 1S/C10H14O2/c1-7(6-8(2)11)10-5-4-9(3)12-10/h4-5,7H,6H2,1-3H3
• InChI Key： SNCJRRZMGMKMBW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C)CC(C)=O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 0.985
• Boiling Point: 196°C at 760 mmHg
• Flash Point: 79.6°C
• Refractive Index: 1.467
• PSA: 30.21